Cas no 116850-70-5 (4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-)
116850-70-5 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-
CAS No:116850-70-5
MF:C11H13N3S
MW:219.306020498276
CID:199196
PubChem ID:817656
Update Time:2025-04-19
4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-triazole, 4-methyl-3-(4-methylphenyl)-5-(methylthio)-
- 4-methyl-3-(4-methylphenyl)-5-methylsulfanyl-1,2,4-triazole
- 4-Methyl-3-(methylthio)-5-(p-tolyl)-4H-1,2,4-triazole
- DTXSID90151555
- 4-Methyl-3-(4-methylphenyl)-5-(methylthio)-4H-1,2,4-triazole
- CHEMBL24949
- 116850-70-5
- AKOS000659895
- 4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-
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- Inchi: 1S/C11H13N3S/c1-8-4-6-9(7-5-8)10-12-13-11(15-3)14(10)2/h4-7H,1-3H3
- InChI Key: OJESHGGRADIJFS-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C(C2C=CC(C)=CC=2)N1C
Computed Properties
- Exact Mass: 219.08319
- Monoisotopic Mass: 219.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 30.71
4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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